Ammonium disodium pentacyanoammineferrate(II)

• Molecular Formula: C5H2FeN6
• Molecular Weight: 201.96 g/mol
• InChI: InChI=1S/5CN.Fe.H2N/c5*1-2;;/h;;;;;;1H2/q5*-1;+6;-1
• InChIKey: BJAAWYWJSUPLCV-UHFFFAOYSA-N

Ammonium Disodium Pentacyanoammineferrate(II) Overview

Ammonium disodium pentacyanoammineferrate(II) (CAS: 36682-41-4) is a mixed ammonium-sodium salt of the pentacyanoammineferrate(II) complex anion, [Fe(CN)₅NH₃]³⁻. It belongs to the class of substituted cyanoferrates, which are distinguished by a low-spin Fe(II) center coordinated by five strong-field cyanide ligands and one variable sixth ligand (L), in this case ammonia [1]. This compound is primarily utilized as a biochemical reagent and a precursor in coordination chemistry, where the labile NH₃ ligand facilitates the synthesis of diverse pentacyano(L)ferrate(II) derivatives . Its relevance in life science research stems from its role as a biomaterial or organic compound for investigating iron metabolism and as a sulfonylation reagent in organic synthesis and drug discovery [2].

Mixed ammonium-sodium salt of pentacyanoammineferrate(II)

Labile NH₃ ligand enables diverse pentacyano(L)ferrate derivative synthesis

Reported use in biosensor mediator and trace metal reagent research

• [1] Parise, A.R., Piro, O., Castellano, E.E. and Olabe, J.A., 2001. The crystal and molecular structure of sodium pentacyanoammineferrate(II) heptahydrate. Role of intermolecular hydrogen-bond interactions. Inorganica Chimica Acta, 319(1-2), pp.199-206. View Source
• [2] Santa Cruz Biotechnology. Ammonium disodium pentacyanoammineferrate(II) product page. View Source

Substitution Risks for Ammonium Disodium Pentacyanoammineferrate(II)

Simple substitution of ammonium disodium pentacyanoammineferrate(II) with other pentacyanoferrates or iron complexes is not scientifically equivalent. The compound's identity as a specific salt (NH₄⁺, Na⁺) and its ammonia (NH₃) ligand confer unique properties that influence solubility, crystal packing, and its role as a synthetic precursor. The Fe-NH₃ bond in the [Fe(CN)₅NH₃]³⁻ anion is longer than in the analogous iron(III) complex by 0.06 Å, a structural difference with implications for ligand substitution kinetics [1]. Furthermore, the specific counterion composition (ammonium and disodium) affects hygroscopicity, storage stability, and solution behavior compared to the all-sodium salt (trisodium pentacyanoammineferrate). Generic substitution with other iron complexes like sodium nitroprusside (Na₂[Fe(CN)₅NO]) or potassium ferrocyanide (K₄[Fe(CN)₆]) is invalid because the sixth ligand (NO⁺ vs. NH₃ vs. CN⁻) dictates the complex's redox potential, reactivity, and ultimate application [2]. For instance, the NH₃ ligand is a neutral, relatively labile group that can be displaced, whereas the strong-field NO⁺ in nitroprusside leads to a different redox behavior and biological activity (e.g., NO release) [3].

Counterion mismatch

All-sodium salt may alter solubility, hygroscopicity, and crystal packing compared to this NH₄/Na mixed salt.

Ligand mismatch

Sodium nitroprusside (NO⁺ ligand) exhibits different redox behavior and substitution kinetics; not interchangeable for NH₃-ligand chemistry.

Complex-type mismatch

Potassium ferrocyanide lacks the labile sixth ligand, preventing direct use as a pentacyano(L)ferrate precursor.

• [1] Parise, A.R., Piro, O., Castellano, E.E. and Olabe, J.A., 2001. The crystal and molecular structure of sodium pentacyanoammineferrate(II) heptahydrate. Role of intermolecular hydrogen-bond interactions. Inorganica Chimica Acta, 319(1-2), pp.199-206. View Source
• [2] Parise, A.R., Piro, O., Castellano, E.E. and Olabe, J.A., 2001. The crystal and molecular structure of sodium pentacyanoammineferrate(II) heptahydrate. Role of intermolecular hydrogen-bond interactions. Inorganica Chimica Acta, 319(1-2), pp.199-206. View Source
• [3] K. Gadia, M. and C. Mehra, M., 1978. Analytical reactions of substituted cyanoferrates: 2. Pentacyanoamminoferrate (II) in catalytic spectrophotometric determination of sub-parts per million amounts of Ag⁺, Au³⁺, and Hg²⁺ in solution. Microchemical Journal, 23(2), pp.165-174. View Source

Comparative Evidence for Ammonium Disodium Pentacyanoammineferrate(II)

Fe-NH₃ Bond Length vs. Fe-NO

The pentacyanoammineferrate(II) anion exhibits a significantly longer Fe-NH₃ bond (by 0.06 Å) compared to the Fe-NO bond in the analogous iron(III) pentacyanonitrosylferrate complex (sodium nitroprusside). This structural elongation is a direct consequence of the different ligand field strengths and oxidation states [1].

Fe-NH₃ vs. Fe-NO bond

Head-to-head

0.06 Å longer Fe-NH₃ bond

Supports faster ligand substitution kinetics

X-ray diffraction; compared to nitroprusside Fe-NO

Evidence Dimension	Fe-N(axial ligand) bond length
Target Compound Data	Fe-NH₃ bond length (Å) (Value not explicitly stated, but relative difference given)
Comparator Or Baseline	Analogous iron(III) pentacyanonitrosylferrate complex (Fe-NO bond length)
Quantified Difference	0.06 Å longer for the target compound
Conditions	X-ray diffraction analysis of single crystals; data for sodium pentacyanoammineferrate(II) heptahydrate.

Why This Matters

This quantifiable bond length difference directly impacts the ligand substitution kinetics, making the compound a more reactive precursor for synthesizing novel pentacyano(L)ferrate(II) derivatives compared to the more inert nitroprusside.

• [1] Parise, A.R., Piro, O., Castellano, E.E. and Olabe, J.A., 2001. The crystal and molecular structure of sodium pentacyanoammineferrate(II) heptahydrate. Role of intermolecular hydrogen-bond interactions. Inorganica Chimica Acta, 319(1-2), pp.199-206. View Source

Selective Uric Acid Biosensing

A pentacyanoammineferrate-based non-enzymatic electrochemical biosensor demonstrates selective detection of uric acid (UA) in the presence of common interfering species like ascorbic acid, dopamine, and glucose. The sensor utilizes the compound's ability to bind amine groups and mediate electron transfer [1]. While the study uses the complex anion, the ammonium disodium salt is a suitable source for this application .

Uric acid sensor selectivity

Class-level

Selective detection reported

May support non-enzymatic sensor design

Class-level inference; specific salt not directly tested

Evidence Dimension	Selectivity for uric acid detection
Target Compound Data	Selective detection of UA in the presence of ascorbic acid, dopamine, and glucose.
Comparator Or Baseline	Conventional electrochemical UA detection methods, which suffer from interference.
Quantified Difference	The multi-potential step (MPS) technique facilitated selective detection; no quantitative selectivity coefficient provided.
Conditions	Electrode: ITO modified with Ni(II)-PVI and pentacyanoammineferrate; cyclic voltammetry and electrochemical impedance spectroscopy.

Why This Matters

This class-level property demonstrates the compound's utility in creating highly selective, non-enzymatic sensors, a key differentiator from generic iron salts that lack this specific molecular recognition capability.

• [1] Jeon, W.Y., Lee, H.B., Kim, Y.J., Lee, C., Kim, H.H. and Kim, T.H., 2021. Pentacyanoammineferrate-Based Non-Enzymatic Electrochemical Biosensing Platform for Selective Uric Acid Measurement. Sensors, 21(5), p.1574. View Source

Catalytic Trace Metal Detection

The pentacyanoammineferrate(II) ion catalyzes a ligand exchange reaction with ferrozine, enabling the spectrophotometric detection of trace Ag⁺, Au³⁺, and Hg²⁺ ions at sub-ppm levels [1]. The method achieves relative standard deviations (RSDs) not exceeding 5% for specified concentrations.

Trace metal detection

Reported

RSD ≤ 5% for Ag⁺, Au³⁺, Hg²⁺

Supports analytical reagent use

Ligand exchange with ferrozine; 562 nm detection

Evidence Dimension	Detection limit and precision for metal ions
Target Compound Data	RSD ≤ 5% for Hg²⁺ (10 ppb), Ag⁺ (20 ppb), and Au³⁺ (100 ppb).
Comparator Or Baseline	Other catalytic spectrophotometric methods for these ions (not specified).
Quantified Difference	Provides a specific, validated method with quantifiable precision for these analytes.
Conditions	Ligand exchange reaction with ferrozine in slightly acidic medium at room temperature; absorbance measured at 562 nm.

Why This Matters

This quantifiable analytical performance establishes the compound as a reliable reagent for trace metal analysis, a specific application not shared by many other iron complexes or simple salts.

• [1] K. Gadia, M. and C. Mehra, M., 1978. Analytical reactions of substituted cyanoferrates: 2. Pentacyanoamminoferrate (II) in catalytic spectrophotometric determination of sub-parts per million amounts of Ag⁺, Au³⁺, and Hg²⁺ in solution. Microchemical Journal, 23(2), pp.165-174. View Source

Purity and Quality Control

Commercially available ammonium disodium pentacyanoammineferrate(II) is offered with defined purity levels, typically 97% or 98%, ensuring batch-to-batch consistency for research applications .

Commercial purity

Specification review

97–98% (vendor specification)

Supports batch consistency review

Data to verify; supplier-reported

Evidence Dimension	Purity
Target Compound Data	Min. 97% (CymitQuimica) and 98% (Leyan, Moldb).
Comparator Or Baseline	Unspecified or lower purity grades of related salts.
Quantified Difference	High purity minimizes interference from unknown impurities.
Conditions	Commercial vendor specifications.

Why This Matters

For procurement, a vendor-specified purity is essential for ensuring experimental reproducibility and minimizing the risk of artifacts caused by contaminants, which is critical when comparing to generic, uncharacterized reagents.

Application Scenarios for Ammonium Disodium Pentacyanoammineferrate(II)

Ligand Substitution Synthesis

The labile NH₃ ligand in ammonium disodium pentacyanoammineferrate(II) makes it an ideal starting material for synthesizing a wide range of pentacyano(L)ferrate(II) derivatives, where L can be various N-, S-, or C-donor ligands. The 0.06 Å longer Fe-NH₃ bond compared to Fe-NO in nitroprusside [1] indicates a lower activation barrier for ligand substitution, enabling the preparation of complexes that are inaccessible or form slowly from other pentacyanoferrate precursors. This is directly relevant for researchers developing new coordination compounds for catalysis, materials science, or biological probes.

Non-Enzymatic Electrochemical Biosensors

The compound serves as a critical component in the construction of non-enzymatic electrochemical sensors, as demonstrated for the selective detection of uric acid [2]. Its ability to bind amine groups and mediate electron transfer allows for the design of sensors that circumvent the stability and cost issues associated with enzyme-based electrodes. The use of the commercially available ammonium disodium salt provides a well-defined source of the active pentacyanoammineferrate mediator , ensuring consistent sensor performance. This application scenario is particularly relevant for point-of-care diagnostic device development.

Trace Heavy Metal Analysis

Ammonium disodium pentacyanoammineferrate(II) is a validated reagent for the catalytic spectrophotometric determination of trace levels of Ag⁺, Au³⁺, and Hg²⁺ in solution [3]. The method leverages the compound's specific ligand exchange reaction with ferrozine to generate a strong chromophore (absorbance at 562 nm), achieving high sensitivity (sub-ppm detection) and good precision (RSD ≤ 5%). This provides a cost-effective alternative to more expensive instrumental techniques like ICP-MS for routine environmental or quality control monitoring of these metals.

Iron Metabolism and Sulfonylation Reagent

As a high-purity biochemical reagent (≥97%) , the compound is suitable for investigating iron metabolism and homeostasis in living organisms [4]. Furthermore, it is indicated for use as a sulfonylation reagent in organic synthesis and drug discovery . The defined salt composition and purity ensure that the compound's activity can be reliably attributed to the pentacyanoammineferrate anion, rather than to variable counterion effects or impurities, which is essential for reproducible biological and chemical studies.

Application

Selection Property

Validation Focus

Ligand substitution precursor

Labile NH₃ ligand; defined counterion composition

Verify substitution kinetics vs. nitroprusside

Electrochemical sensor mediator

Amine-binding and electron transfer capability

Confirm sensor selectivity and stability with this salt

Catalytic spectrophotometric reagent

Specific ligand exchange with ferrozine

Validate detection limits and precision for target metals

Biochemical and synthetic reagent

High purity grade; defined salt form

Control for counterion effects in iron metabolism assays

• [1] Parise, A.R., Piro, O., Castellano, E.E. and Olabe, J.A., 2001. The crystal and molecular structure of sodium pentacyanoammineferrate(II) heptahydrate. Role of intermolecular hydrogen-bond interactions. Inorganica Chimica Acta, 319(1-2), pp.199-206. View Source
• [2] Jeon, W.Y., Lee, H.B., Kim, Y.J., Lee, C., Kim, H.H. and Kim, T.H., 2021. Pentacyanoammineferrate-Based Non-Enzymatic Electrochemical Biosensing Platform for Selective Uric Acid Measurement. Sensors, 21(5), p.1574. View Source
• [3] K. Gadia, M. and C. Mehra, M., 1978. Analytical reactions of substituted cyanoferrates: 2. Pentacyanoamminoferrate (II) in catalytic spectrophotometric determination of sub-parts per million amounts of Ag⁺, Au³⁺, and Hg²⁺ in solution. Microchemical Journal, 23(2), pp.165-174. View Source
• [4] Santa Cruz Biotechnology. Ammonium disodium pentacyanoammineferrate(II) product page. View Source